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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B12362281 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Atreleuton-d4, a deuterated analog of the 5-lipoxygenase inhibitor, Zileuton. Adherence to

these procedures is critical for ensuring laboratory safety, environmental protection, and

regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals who handle this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult the manufacturer's Safety Data Sheet (SDS)

for Atreleuton-d4 (often listed under the synonym Zileuton-d4). The SDS is the primary source

of detailed safety information.

Key Hazards:

Harmful if swallowed: Acute oral toxicity.[1]

Causes serious eye irritation.[1]

The toxicological properties of this compound have not been fully evaluated.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Atreleuton-d4, including:
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Safety glasses or goggles.[3][4]

Chemical-resistant gloves.

A laboratory coat.

Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust.[2][3]

Summary of Atreleuton-d4 Properties
The following table summarizes key data for Atreleuton-d4.

Property Data Reference

Chemical Name
N-(1-benzo[b]thien-2-ylethyl-

d4)-N-hydroxy-urea
[Cayman Chemical]

Synonyms Zileuton-d4, ABT-761-d4 [1]

CAS Number 1189878-76-9 [1]

Molecular Formula C₁₁H₈D₄N₂O₂S [Cayman Chemical]

Appearance A solid [Cayman Chemical]

Solubility
Slightly soluble in DMSO, very

slightly soluble in methanol.
[Cayman Chemical]

Storage Store at -20°C. [Cayman Chemical]

Known Hazards
Acute toxicity - oral (H302),

Eye irritation (H319)
[1]

Step-by-Step Disposal Protocol
The disposal of Atreleuton-d4 must be carried out in accordance with local, regional, and

national hazardous waste regulations.[1][4] Do not dispose of this compound with household

garbage or allow it to enter the sewage system.[1]

Step 1: Waste Identification and Segregation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/zileuton.pdf
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00744.pdf?1265922743
https://www.chemicalbook.com/msds/zileuton.pdf
https://www.benchchem.com/product/b12362281?utm_src=pdf-body
https://www.benchchem.com/product/b12362281?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/26761m.pdf
https://cdn.caymanchem.com/cdn/msds/26761m.pdf
https://cdn.caymanchem.com/cdn/msds/26761m.pdf
https://www.benchchem.com/product/b12362281?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/26761m.pdf
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/26761m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify: Classify all materials contaminated with Atreleuton-d4 as hazardous chemical

waste. This includes:

Unused or expired solid compound.

Solutions containing Atreleuton-d4.

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

Segregate: Do not mix Atreleuton-d4 waste with other waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EHS) office.

Step 2: Waste Collection and Containment

Solid Waste:

Collect pure Atreleuton-d4 and contaminated solids (e.g., weighing paper, wipes) in a

designated, leak-proof, and sealable hazardous waste container.

The container must be compatible with the chemical.

Liquid Waste:

Collect solutions containing Atreleuton-d4 in a separate, sealed, and clearly labeled

hazardous waste container.

Leave at least one inch of headspace in liquid waste containers to allow for expansion.

Empty Containers:

Thoroughly empty all original containers of the compound.

Triple-rinse the empty container with a suitable solvent. Collect all rinsate as hazardous

liquid waste.[5]

After rinsing, deface or remove the original label and dispose of the container as non-

hazardous waste, or as directed by your EHS office.[5]
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Step 3: Labeling

Label Clearly: All hazardous waste containers must be clearly labeled with the words

"Hazardous Waste."

Contents: The label must include the full chemical name ("Atreleuton-d4" or "Zileuton-d4")

and list all other constituents, including solvents, with their approximate percentages.

Step 4: Storage

Secure Location: Store the sealed waste containers in a designated, secure area away from

incompatible materials.

Follow Guidelines: Adhere to your institution's guidelines for the maximum volume of

hazardous waste that can be stored in a laboratory and the maximum storage duration.

Step 5: Final Disposal

Contact EHS: Arrange for a hazardous waste pickup through your institution's EHS office.[6]

Professional Disposal: Atreleuton-d4 waste should be disposed of by a licensed chemical

waste management company, typically via high-temperature incineration.[7]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Atreleuton-d4.
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Atreleuton-d4 Disposal Workflow

Preparation & Handling

Waste Generation & Segregation

Containment & Labeling

Storage & Final Disposal

Start: Handling Atreleuton-d4

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Generate Waste
(Unused chemical, contaminated items, solutions)

Identify as Hazardous Waste

Segregate from other waste streams

Collect in appropriate,
sealed waste container

Label Container:
'Hazardous Waste', Contents, Date

Store in designated, secure area

Contact EHS for Pickup

End: Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Atreleuton-d4.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult your

institutional EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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